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Compound of Interest

Compound Name: Iron(III) hexathiocyanate

Cat. No.: B15179041 Get Quote

Iron(III) Hexathiocyanate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Iron(III) hexathiocyanate, a coordination complex with the chemical formula [Fe(NCS)₆]³⁻, is a

compound well-regarded for its intense blood-red color, a characteristic that has led to its

widespread use in analytical chemistry. This technical guide provides an in-depth overview of

its chemical properties, synthesis, and applications, with a focus on experimental protocols and

quantitative data relevant to research and development. While primarily an analytical reagent,

its interactions with various molecules are of interest in diverse scientific fields.

Chemical and Physical Properties
The fundamental properties of the iron(III) hexathiocyanate anion are summarized below.
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Property Value Reference

CAS Number 45227-67-6 [1]

Molecular Formula C₆FeN₆S₆³⁻ [1]

Molar Mass 404.4 g/mol [1]

IUPAC Name
hexakis(thiocyanato-

N)ferrate(III)
[1]

Appearance
Deep red to black solid; blood-

red in solution
[2]

Synthesis of Iron(III) Hexathiocyanate
The synthesis of iron(III) hexathiocyanate is typically achieved through the direct reaction of

an iron(III) salt with a thiocyanate salt in an aqueous solution.[3]

Experimental Protocol: Direct Synthesis
Materials:

Iron(III) chloride (FeCl₃) or Iron(III) nitrate (Fe(NO₃)₃)

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

Ethanol (for crystallization)

Distilled water

Procedure:

Prepare an aqueous solution of an iron(III) salt (e.g., 0.1 M FeCl₃).

Prepare a separate aqueous solution of a thiocyanate salt (e.g., 0.6 M KSCN).

Slowly add the thiocyanate solution to the iron(III) solution while stirring. A deep red color will

form immediately, indicating the formation of the [Fe(NCS)₆]³⁻ complex.
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To isolate the complex as a solid salt, the resulting solution can be concentrated by slow

evaporation.

For purification, the product can be recrystallized from ethanol to yield well-defined crystals.

[3]

Reaction: Fe³⁺(aq) + 6 SCN⁻(aq) → [Fe(NCS)₆]³⁻(aq)

Analytical Applications: Spectrophotometric
Determination of Iron
A primary application of iron(III) hexathiocyanate is the quantitative determination of iron(III) in

various samples. This colorimetric method is based on the linear relationship between the

concentration of the complex and its absorbance at a specific wavelength.

Experimental Protocol: Spectrophotometric Analysis of
Iron(III)
Objective: To determine the concentration of Fe³⁺ in an unknown sample.

Materials:

Standard iron(III) solution (e.g., 50 ppm Fe³⁺)

Ammonium thiocyanate solution (1 M)

Distilled or deionized water

Solution with an unknown Fe³⁺ concentration

Volumetric flasks and pipettes

Spectrophotometer

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions with known Fe³⁺

concentrations by diluting the stock standard iron(III) solution. For example, create standards
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of 5, 10, 15, 20, and 25 ppm Fe³⁺.

Color Development: To each standard solution and a sample of the unknown solution, add a

fixed volume of 1 M ammonium thiocyanate solution. Dilute to a final, constant volume with

distilled water and mix thoroughly. A stable red color will develop.[4]

Absorbance Measurement: After allowing the color to stabilize (typically around 15 minutes),

measure the absorbance of each standard and the unknown solution using a

spectrophotometer at the wavelength of maximum absorbance (λmax), which is

approximately 480-510 nm.[2]

Calibration Curve: Plot a graph of absorbance versus the concentration of the standard

solutions. This should yield a linear relationship according to Beer's Law.

Determination of Unknown Concentration: Use the absorbance of the unknown sample and

the calibration curve to determine the concentration of Fe³⁺ in the unknown solution.[5]

Quantitative Data for Spectrophotometric Analysis
Parameter Value Conditions Reference

Wavelength of Max.

Absorbance (λmax)
480 - 510 nm Aqueous solution [2]

Molar Absorptivity (ε)
1.88 x 10⁴ L mol⁻¹

cm⁻¹

In the presence of

Triton X-100
[6]

Beer's Law Range
5 x 10⁻⁷ to 8 x 10⁻⁵

mol dm⁻³

In the presence of

Triton X-100
[6]

Optimal pH 1.2 - 1.5 Aqueous solution [6]

Kinetic Analysis of Iron(III) Thiocyanate Complex
Formation
The formation of the iron(III) thiocyanate complex is a rapid reaction, making it a suitable

system for stopped-flow kinetic studies.[7][8] The reaction kinetics are pseudo-first-order when

the concentration of iron(III) is in large excess compared to the thiocyanate ion.
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Experimental Protocol: Stopped-Flow Kinetic Study
Objective: To determine the rate constants for the formation of the iron(III) thiocyanate complex.

Materials:

Standardized iron(III) perchlorate solution (e.g., ~0.2 M in HClO₄)

Sodium thiocyanate solution (e.g., ~1.5 x 10⁻⁴ M in NaClO₄)

Perchloric acid (HClO₄) for pH adjustment

Sodium perchlorate (NaClO₄) to maintain constant ionic strength

Stopped-flow spectrophotometer

Procedure:

Prepare a series of iron(III) solutions with varying concentrations and a constant pH and

ionic strength.

Prepare a thiocyanate solution with a constant concentration, pH, and ionic strength.

Use the stopped-flow apparatus to rapidly mix the iron(III) and thiocyanate solutions.

Monitor the change in absorbance over time at the λmax of the [Fe(NCS)(H₂O)₅]²⁺ complex.

The resulting absorbance-time data will follow a pseudo-first-order kinetic trace.

Analyze the kinetic data to determine the observed rate constant (k_obs) for each iron(III)

concentration.

Plot k_obs versus the total iron(III) concentration ([Fe]T). The slope and intercept of this plot

can be used to determine the forward and reverse rate constants of the reaction.[7]

Visualizations
Experimental Workflow for Spectrophotometric Iron
Determination
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Prepare Standard Fe³⁺ Solutions

Add Thiocyanate Solution to Standards and Unknown

Prepare Unknown Sample

Dilute to Final Volume

Allow for Color Development (15 min)

Measure Absorbance at λmax (480-510 nm)

Plot Calibration Curve (Absorbance vs. Concentration)

Determine Unknown Concentration from Calibration Curve
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Solution Preparation

Stopped-Flow Experiment

Data Analysis

Prepare Series of Fe³⁺ Solutions
(Varying [Fe³⁺], Constant pH and Ionic Strength)

Rapidly Mix Fe³⁺ and SCN⁻ Solutions

Prepare SCN⁻ Solution
(Constant [SCN⁻], pH, and Ionic Strength)

Monitor Absorbance vs. Time

Obtain Pseudo-First-Order Kinetic Traces

Calculate Observed Rate Constant (k_obs) for each [Fe³⁺]

Plot k_obs vs. [Fe³⁺]

Determine Forward and Reverse Rate Constants from Plot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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